3-methyl-6-phenoxy[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 3-methyl-6-phenoxy-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C12H10N4O/c1-9-13-14-11-7-8-12(15-16(9)11)17-10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key: PIFDKHPXZALIAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C12H10N4O
• Molecular Weight: 226.23 g/mol

Description

3-methyl-6-phenoxy[1,2,4]triazolo[4,3-b]pyridazine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-methyl-6-phenoxy[1,2,4]triazolo[4,3-b]pyridazine is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes or receptors in the body, leading to the suppression of various cellular processes.
Biochemical and Physiological Effects
Studies have shown that 3-methyl-6-phenoxy[1,2,4]triazolo[4,3-b]pyridazine has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-methyl-6-phenoxy[1,2,4]triazolo[4,3-b]pyridazine is its potential applications in various fields. However, one of the main limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use.

Future Directions

There are several future directions for the study of 3-methyl-6-phenoxy[1,2,4]triazolo[4,3-b]pyridazine. One direction is to further investigate its potential applications in medicinal chemistry, material science, and agriculture. Another direction is to study its mechanism of action in more detail, which could lead to the development of new and improved compounds with similar properties. Additionally, further studies are needed to determine its potential toxicity and environmental impact.

Synthesis Methods

The synthesis of 3-methyl-6-phenoxy[1,2,4]triazolo[4,3-b]pyridazine involves the reaction of 3-amino-6-methyl-1,2,4-triazolo[4,3-b]pyridazine with phenol in the presence of a catalyst. The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

3-methyl-6-phenoxy[1,2,4]triazolo[4,3-b]pyridazine has been studied for its potential applications in various fields, including medicinal chemistry, material science, and agriculture. In medicinal chemistry, it has been studied as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In material science, it has been studied for its potential applications in the development of new materials with improved properties. In agriculture, it has been studied for its potential use as a pesticide.